Cas no 60405-64-3 (2-Butene-1,4-diol, monobenzoate)
60405-64-3 structure
Product Name:2-Butene-1,4-diol, monobenzoate
CAS No:60405-64-3
MF:C11H12O3
MW:192.211183547974
CID:1620307
Update Time:2024-09-13
2-Butene-1,4-diol, monobenzoate Chemical and Physical Properties
Names and Identifiers
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- 2-Butene-1,4-diol, monobenzoate
- 2-Butene-1,4-diol, 1-benzoate
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- Inchi: 1S/C11H12O3/c12-8-4-5-9-14-11(13)10-6-2-1-3-7-10/h1-7,12H,8-9H2
- InChI Key: OHEOYILVQDDJIW-UHFFFAOYSA-N
- SMILES: C(OC(=O)C1=CC=CC=C1)C=CCO
Computed Properties
- Exact Mass: 210.08922
Experimental Properties
- Density: 1.144±0.06 g/cm3(Predicted)
- Boiling Point: 329.5±30.0 °C(Predicted)
- PSA: 77.76
- pka: 14.29±0.10(Predicted)
2-Butene-1,4-diol, monobenzoate Related Literature
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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